2-Ethylsulfanyl-5-methanesulfonyl-benzoic acid
Cat. No. B8392183
M. Wt: 260.3 g/mol
InChI Key: YSOKJPMDISJUFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07220744B2
Procedure details
To a solution of 4.58 mmol 2-fluoro-5-methanesulfonyl-benzoic acid (Example A14(b)) in 6 ml N,N-dimethylformamide were added 13.8 mol cesium carbonate and 9.25 mmol ethanethiol and the mixture was stirred at 90° C. for 30 min. The reaction mixture was then cooled to room temperature and acidified to pH1 by addition of hydrochloric acid before being extracted three times with ethyl acetate. The combined organic phases were dried over sodium sulfate and concentrated in vacuo to afford the title compound as a white solid which was used in the next step without further purification (yield 99%). MS (m/e): 259.0 ([M−H]−, 100%).
Name
cesium carbonate
Quantity
13.8 mol
Type
reactant
Reaction Step Two
Name
Yield
99%
Identifiers
|
REACTION_CXSMILES
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F[C:2]1[CH:10]=[CH:9][C:8]([S:11]([CH3:14])(=[O:13])=[O:12])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].C(=O)([O-])[O-].[Cs+].[Cs+].[CH2:21]([SH:23])[CH3:22].Cl>CN(C)C=O>[CH2:21]([S:23][C:2]1[CH:10]=[CH:9][C:8]([S:11]([CH3:14])(=[O:13])=[O:12])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5])[CH3:22] |f:1.2.3|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
4.58 mmol
|
|
Type
|
reactant
|
|
Smiles
|
FC1=C(C(=O)O)C=C(C=C1)S(=O)(=O)C
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Step Two
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Name
|
cesium carbonate
|
|
Quantity
|
13.8 mol
|
|
Type
|
reactant
|
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Smiles
|
C([O-])([O-])=O.[Cs+].[Cs+]
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Step Three
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Name
|
|
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Quantity
|
9.25 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)S
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Step Four
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
Cl
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Step Five
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Name
|
|
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Quantity
|
6 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C=O)C
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
|
90 °C
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Stirring
|
Type
|
CUSTOM
|
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Details
|
the mixture was stirred at 90° C. for 30 min
|
|
Rate
|
UNSPECIFIED
|
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RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
The reaction mixture was then cooled to room temperature
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
before being extracted three times with ethyl acetate
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The combined organic phases were dried over sodium sulfate
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)SC1=C(C(=O)O)C=C(C=C1)S(=O)(=O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 99% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
